Cas no 2227645-91-0 (1-tert-butyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-tert-butyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2227645-91-0
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5998868
• PubChem ID: 165736816
• Update Time: 2025-05-25

1-tert-butyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• EN300-1628056
• 2227645-91-0

• Inchi： 1S/C13H21N3O2/c1-13(2,3)16-7-10(11(8-16)12(17)18)9-5-14-15(4)6-9/h5-6,10-11H,7-8H2,1-4H3,(H,17,18)/t10-,11+/m0/s1
• InChI Key： XEDNOZMPNXLIIV-WDEREUQCSA-N
• SMILES： OC([C@@H]1CN(C(C)(C)C)C[C@H]1C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-tert-butyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-tert-butyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2227645-91-0)

1-tert-butyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid, identified by the CAS number 2227645-91-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining a pyrrolidine core with substituents that enhance its pharmacological potential. The presence of a tert-butyl group and a 1-methyl-1H-pyrazol-4-yl moiety contributes to its distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 1-tert-butyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid are meticulously designed to interact with biological targets in a highly specific manner. The pyrrolidine ring is a common motif in many bioactive molecules, known for its ability to mimic the conformational flexibility of natural amino acids, thereby facilitating binding to protein targets. Additionally, the 1-methyl-1H-pyrazol-4-yl group introduces additional functional diversity, enabling the compound to engage with multiple binding sites or modulate different signaling pathways.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The combination of a pyrrolidine scaffold with pyrazole derivatives has been particularly fruitful in generating molecules with enhanced pharmacological properties. For instance, studies have shown that such compounds can exhibit inhibitory effects on various enzymes and receptors, making them valuable tools for therapeutic intervention.

One of the most compelling aspects of 1-tert-butyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid is its potential application in the development of novel therapeutic agents. The tert-butyl group not only enhances the metabolic stability of the molecule but also influences its solubility and bioavailability, critical factors for drug efficacy. Furthermore, the pyrazole moiety is known to contribute to binding affinity and selectivity, which are essential for minimizing side effects.

Recent research has highlighted the role of this compound in modulating inflammatory pathways and immune responses. Studies have demonstrated that derivatives of pyrrolidine-pyrazole hybrids can interact with key inflammatory mediators, potentially offering new insights into the treatment of chronic inflammatory diseases. The structural versatility of 1-tert-butyl-4-(1-methyl-1H-pyrazol-4-y)pyrrolidine -3-carboxylic acid allows for further modifications that could fine-tune its pharmacological profile, making it adaptable for various therapeutic applications.

The synthesis of 1 -tert-butyl -4-( 1 -methyl - 1 H -pyrazol - 4 - yl )pyrrolidine -3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are crucial for pharmaceutical-grade materials. The process typically involves the condensation of appropriate precursors under controlled conditions, followed by functional group transformations that introduce the desired substituents.

The chemical stability of CAS No 2227645 -91 -0 is another area of interest, as it directly impacts its shelf life and storage requirements. Researchers have investigated various stabilizing agents and storage conditions to maintain the integrity of the compound over time. These efforts are essential for ensuring consistent quality and performance in both laboratory and industrial settings.

In conclusion, 1 -tert-butyl - 4 -( 1 -methyl - 1 H -pyrazol - 4 - yl )pyrrolidine -3-carboxylic acid ( CAS No . 2227645 -91 -0 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, this compound holds great potential for contributing to innovative therapeutic solutions across multiple medical disciplines.